N-(2-isopropoxyphenyl)-2-phenoxyacetamide

• Molecular Formula: C17H19NO3
• Molecular Weight: 285.34 g/mol
• IUPAC Name: 2-phenoxy-N-(2-propan-2-yloxyphenyl)acetamide
• InChI: InChI=1S/C17H19NO3/c1-13(2)21-16-11-7-6-10-15(16)18-17(19)12-20-14-8-4-3-5-9-14/h3-11,13H,12H2,1-2H3,(H,18,19)
• InChI Key: YCUVKHKDBZHCPL-UHFFFAOYSA-N
• SMILES: CC(C)OC1=CC=CC=C1NC(=O)COC2=CC=CC=C2

Description

N-(2-isopropoxyphenyl)-2-phenoxyacetamide, also known as IPPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-(2-isopropoxyphenyl)-2-phenoxyacetamide is not fully understood. However, it is believed that N-(2-isopropoxyphenyl)-2-phenoxyacetamide exerts its effects by inhibiting the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. By inhibiting COX-2 activity, N-(2-isopropoxyphenyl)-2-phenoxyacetamide may reduce inflammation and pain.
Biochemical and Physiological Effects:
N-(2-isopropoxyphenyl)-2-phenoxyacetamide has been shown to have anti-inflammatory and analgesic effects in animal models. In addition, N-(2-isopropoxyphenyl)-2-phenoxyacetamide has been shown to have herbicidal properties in plant models. However, the biochemical and physiological effects of N-(2-isopropoxyphenyl)-2-phenoxyacetamide in humans are not fully understood.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-isopropoxyphenyl)-2-phenoxyacetamide is its relatively simple synthesis method, which makes it easy to produce in large quantities. In addition, N-(2-isopropoxyphenyl)-2-phenoxyacetamide has been shown to have a wide range of potential applications, making it a versatile compound for laboratory experiments. However, one limitation of N-(2-isopropoxyphenyl)-2-phenoxyacetamide is its potential toxicity, which may limit its use in some applications.

Future Directions

There are several future directions for research on N-(2-isopropoxyphenyl)-2-phenoxyacetamide. One area of research is the development of N-(2-isopropoxyphenyl)-2-phenoxyacetamide-based drugs for the treatment of pain and inflammation-related disorders. Another area of research is the development of N-(2-isopropoxyphenyl)-2-phenoxyacetamide-based herbicides for agricultural applications. In addition, research on the biochemical and physiological effects of N-(2-isopropoxyphenyl)-2-phenoxyacetamide in humans is needed to fully understand its potential applications.

Synthesis Methods

N-(2-isopropoxyphenyl)-2-phenoxyacetamide can be synthesized using a simple two-step reaction. The first step involves the reaction of 2-phenoxyacetic acid with thionyl chloride to form 2-phenoxyacetyl chloride. The second step involves the reaction of 2-phenoxyacetyl chloride with 2-isopropoxyaniline to form N-(2-isopropoxyphenyl)-2-phenoxyacetamide. The overall reaction is shown below:

Scientific Research Applications

N-(2-isopropoxyphenyl)-2-phenoxyacetamide has been studied for its potential applications in various fields, including medicine, agriculture, and material science. In medicine, N-(2-isopropoxyphenyl)-2-phenoxyacetamide has been found to have anti-inflammatory and analgesic effects, making it a potential candidate for the treatment of pain and inflammation-related disorders. In agriculture, N-(2-isopropoxyphenyl)-2-phenoxyacetamide has been shown to have herbicidal properties, making it a potential candidate for the development of herbicides. In material science, N-(2-isopropoxyphenyl)-2-phenoxyacetamide has been studied for its potential use as a precursor for the synthesis of novel materials.